Cas no 126645-52-1 (4-Benzylmorpholine-2-carbonitrile)

4-Benzylmorpholine-2-carbonitrile structure
126645-52-1 structure
Product Name:4-Benzylmorpholine-2-carbonitrile
CAS No:126645-52-1
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08751344
CID:103379
PubChem ID:329775737
Update Time:2025-04-18

4-Benzylmorpholine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Benzylmorpholine-2-carbonitrile
    • 2-Morpholinecarbonitrile,4-(phenylmethyl)-
    • 4-(Phenylmethyl)-2-morpholinecarbonitrile
    • 4-benzyl-2-cyanomorpholine
    • 4-Benzyl-2-morpholinecarbonitrile
    • 4-benzylmorpholin-2-carbonitrile
    • 4-benzyl-morpholine-2-carbonitrile
    • 4-benzylmorpholine-2-carbonitrile(SALTDATA: FREE)
    • N-benzyl cyanomorpholine
    • N-benzyl-2-cyanomorpholine
    • 2-Cyano-4-benzylmorpholine
    • 2-MORPHOLINECARBONITRILE, 4-(PHENYLMETHYL)-
    • zlchem 916
    • PubChem18764
    • 2-cyano-4-benzyl-morpholine
    • N-Benzyl-2-cyano-Morpholine
    • KSC494G6B
    • ZLD0378
    • 4-benzyl-mopholin-2-carbonitrile
    • NAWYNSSXFPEQKE-UHFFFAOYSA-N
    • SBB056144
    • TRA0067423
    • AKOS005264742
    • AB48893
    • CS-W015499
    • EN300-57302
    • SCHEMBL917106
    • SY007379
    • CHEMBL4548724
    • FS-2700
    • AM20020356
    • 126645-52-1
    • A847556
    • DTXSID00576336
    • 4-Benzylmorpholine-2-carbonitrile, AldrichCPR
    • MFCD08751344
    • Z875114164
    • FT-0651323
    • 4-(Phenylmethyl)-2-morpholinecarbonitrile; 2-Cyano-4-benzylmorpholine
    • DB-012825
    • MDL: MFCD08751344
    • Inchi: 1S/C12H14N2O/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
    • InChI Key: NAWYNSSXFPEQKE-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC=CC=2)CC1C#N

Computed Properties

  • Exact Mass: 202.11100
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 343.1°C at 760 mmHg
  • Flash Point: 161.3℃
  • Refractive Index: 1.568
  • PSA: 36.26000
  • LogP: 1.34888

4-Benzylmorpholine-2-carbonitrile Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • Storage Condition:Sealed in dry,Room Temperature

4-Benzylmorpholine-2-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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